Cas no 943831-06-9 (1-Bromo-2,4-difluoro-5-methoxybenzene)

1-Bromo-2,4-difluoro-5-methoxybenzene structure

943831-06-9 structure

Product Name:1-Bromo-2,4-difluoro-5-methoxybenzene

CAS No:943831-06-9

MF:C₇H₅BrF₂O

MW:223.014808416367

MDL:MFCD28401114

CID:4660566

PubChem ID:68809379

Update Time:2024-10-25

1-Bromo-2,4-difluoro-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2,4-difluoro-5-methoxybenzene
- 1-BROMO-2,4-DIFLUORO-5-METHOXY-BENZENE
- 5-bromo-2,4-difluoroanisole
- Benzene, 1-bromo-2,4-difluoro-5-methoxy-
- 1-Bromo-2,4-difluoro-5-methoxybenzene (ACI)
- E79896
- AB91634
- 943831-06-9
- MFCD28401114
- DB-092985
- CS-0193989
- AKOS028114963
- BS-33273
- SCHEMBL3838882
- DLHGZDMSUZUOEV-UHFFFAOYSA-N
- 1-Bromo-2,4-difluoro-5-methoxybenzene
- MDL： MFCD28401114
- Inchi： 1S/C7H5BrF2O/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,1H3
- InChI Key： DLHGZDMSUZUOEV-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=C1)OC)F)F

Computed Properties

Exact Mass: 221.94918g/mol
Monoisotopic Mass: 221.94918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 9.2

1-Bromo-2,4-difluoro-5-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B292310-5mg	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9		5mg	$ 50.00	2022-06-07
TRC	B292310-10mg	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9		10mg	$ 70.00	2022-06-07
TRC	B292310-50mg	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9		50mg	$ 230.00	2022-06-07
eNovation Chemicals LLC	Y1229488-1g	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9	95%	1g	$500	2024-06-03
Advanced ChemBlocks	N25839-250MG	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9	95%	250MG	$155	2023-09-15
Advanced ChemBlocks	N25839-1G	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9	95%	1G	$315	2023-09-15
Advanced ChemBlocks	N25839-5G	1-Bromo-2,4-difluoro-5-methoxybenzene	943831-06-9	95%	5G	$1,130	2023-09-15
1PlusChem	1P00IIKY-100mg	1-BROMO-2,4-DIFLUORO-5-METHOXY-BENZENE	943831-06-9	98%	100mg	$60.00	2025-03-01
1PlusChem	1P00IIKY-250mg	1-BROMO-2,4-DIFLUORO-5-METHOXY-BENZENE	943831-06-9	98%	250mg	$85.00	2025-03-01
1PlusChem	1P00IIKY-1g	1-BROMO-2,4-DIFLUORO-5-METHOXY-BENZENE	943831-06-9	98%	1g	$151.00	2025-03-01

1-Bromo-2,4-difluoro-5-methoxybenzene Production Method

Production Method 1

452-10-8

943831-06-9

Reaction Conditions

1.1 Reagents: Sulfuric acid , Bromine ; 2 h, cooled
1.2 Reagents: Water ; cooled

Reference

: Preparation of polycyclic pyrazolinone derivatives as herbicides

, World Intellectual Property Organization, , ,

Production Method 2

98446-51-6

943831-06-9

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; rt → 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 1 h, 0 - 5 °C
1.3 Reagents: Copper bromide (CuBr) Solvents: Water ; 75 h
1.4 Reagents: Hydrogen bromide Solvents: Water ; overnight, rt

Reference

: Preparation of pyrrolidine GPR40 modulators for treating diabetes and related conditions and other diseases.

, World Intellectual Property Organization, , ,

Production Method 3

452-10-8

943831-06-9

Reaction Conditions

1.1 Reagents: Sulfuric acid , Bromine Solvents: Water ; 2 h, rt

Reference

: Preparation of pyrazolin-3-one derivatives as active ingredients of herbicides

, Japan, , ,

Production Method 4

28342-75-8

943831-06-9

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -20 °C; -20 °C → 0 °C; 30 min, 0 °C
1.2 Reagents: Trimethyl borate ; 1 h, rt; rt → -20 °C
1.3 Reagents: Peracetic acid Solvents: Water ; 30 min, rt
1.4 Reagents: Sodium bisulfite Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.6 Reagents: Potassium carbonate Solvents: Acetonitrile ; 20 h, rt

Reference

: Preparation of 4-aminopicolic acid derivative herbicides

, World Intellectual Property Organization, , ,

1-Bromo-2,4-difluoro-5-methoxybenzene Raw materials

1-Bromo-2,4-difluoro-5-methoxybenzene Preparation Products

1-Bromo-2,4-difluoro-5-methoxybenzene (943831-06-9)

1-Bromo-2,4-difluoro-5-methoxybenzene Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
5. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577

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